Cas no 2228447-99-0 (2-azido-2-(quinolin-7-yl)ethan-1-ol)

• Product Name: 2-azido-2-(quinolin-7-yl)ethan-1-ol
• CAS No: 2228447-99-0
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5865966
• PubChem ID: 165780398
• Update Time: 2025-08-05

2-azido-2-(quinolin-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(quinolin-7-yl)ethan-1-ol
• 2228447-99-0
• EN300-1759070

• Inchi： 1S/C11H10N4O/c12-15-14-11(7-16)9-4-3-8-2-1-5-13-10(8)6-9/h1-6,11,16H,7H2
• InChI Key： VROHAIUEIBYALQ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC2=CC=CN=C2C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-(quinolin-7-yl)ethan-1-ol

Introduction to 2-Azido-2-(Quinolin-7-Yl)Ethan-1-Ol (CAS No. 2228447-99-0)

2-Azido-2-(quinolin-7-yl)ethan-1-ol, identified by the CAS registry number CAS No. 2228447-99-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a quinoline ring system with an azide group and a hydroxyl group, making it a versatile compound for various applications in drug discovery and materials science.

The quinoline moiety, a heterocyclic aromatic system, is well-known for its pharmacological activity and is frequently encountered in natural products and synthetic drugs. The azide group, on the other hand, introduces reactivity that can be exploited in click chemistry reactions, enabling the construction of complex molecular architectures. The hydroxyl group further enhances the compound's functional versatility, allowing for additional chemical modifications or interactions.

Recent studies have highlighted the potential of 2-Azido-2-(quinolin-7-yl)ethan-1-ol as a building block in medicinal chemistry. Researchers have explored its role in the development of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound's unique structure facilitates its use in designing multi-functional drugs with enhanced bioavailability and selectivity.

In terms of synthesis, CAS No. 2228447-99- has been successfully prepared through a variety of methods, including nucleophilic substitution reactions and click chemistry approaches. These methods not only ensure high yields but also provide opportunities for further functionalization, making it a valuable intermediate in organic synthesis.

The application of 2-Azido-containing compounds in drug delivery systems has also garnered attention. The azide group can serve as a reactive handle for conjugation with targeting ligands or imaging agents, enhancing the specificity and efficacy of therapeutic interventions.

Furthermore, computational studies have provided insights into the molecular properties of quinalinyl azide derivatives. These studies reveal that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential as an orally bioavailable drug candidate.

In conclusion, CAS No. 22-8447-99-0, or quinalinyl azide alcohol, represents a promising compound with diverse applications in chemical research and pharmaceutical development. Its unique structure and reactivity continue to inspire innovative approaches in drug design and materials science.